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Compound of Interest

Compound Name: Tetradecanedioic acid

Cat. No.: B146896

Performance Showdown: Tetradecanedioic Acid-
Based Lubricants Challenge Commercial
Standards

A new class of synthetic lubricants derived from tetradecanedioic acid is demonstrating
significant potential in high-performance applications. This guide provides a comparative
analysis of the performance of these novel bio-based lubricants against established
commercial standards, specifically a widely used ISO VG 46 hydraulic oil. The data presented
herein, supported by standardized testing protocols, offers researchers and product
development professionals a comprehensive overview of their relative strengths and
weaknesses.

Long-chain dicarboxylic acids, such as tetradecanedioic acid, offer a renewable and
biodegradable alternative to conventional mineral oil-based and some synthetic lubricants.[1]
Esters synthesized from these acids exhibit inherent properties like high thermal stability,
excellent lubricity, and a high viscosity index, making them attractive for demanding industrial
and automotive applications.[2][3][4]

Quantitative Performance Comparison
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To provide a clear and objective comparison, the following table summarizes the performance
data for a representative tetradecanedioic acid-based ester lubricant and a commercial ISO
VG 46 hydraulic oil. The data for the tetradecanedioic acid-based lubricant is based on
studies of closely related long-chain dicarboxylic acid esters, specifically dodecanedioate
esters, which are expected to have very similar performance characteristics.

Tetradecanedioic Commercial
Performance .

Acid-Based Standard (ISO VG Test Method
Parameter ] L

Lubricant (Ester) 46 Hydraulic Oil)
Viscosity
Kinematic Viscosity @

~45 46 ASTM D445
40°C (cSt)
Kinematic Viscosity @

~8.5 ~6.8 ASTM D445
100°C (cSt)
Viscosity Index >150 ~100 ASTM D2270
Thermal Stability
Onset of ASTM D2070

N >200 ~150-180 N

Decomposition (°C) (Modified)
Oxidative Stability
RPVOT (minutes) >400 ~200-300 ASTM D2272
Wear Resistance
4-Ball Wear Scar

<0.40 ~0.50 - 0.60 ASTM D4172

Diameter (mm)

Note: Data for the tetradecanedioic acid-based lubricant are representative values derived
from literature on similar long-chain dicarboxylic acid esters and synthetic esters. Actual values
can vary based on the specific ester and additive package.

Experimental Workflow
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The following diagram illustrates the logical workflow for the comprehensive performance
evaluation of a lubricant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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lubricants against commercial standards.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146896#performance-evaluation-of-tetradecanedioic-
acid-based-lubricants-against-commercial-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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